Cas no 121348-58-1 (Cyanamide,(1-methyl-2-pyrrolidinylidene)- (9CI))

• Product Name: Cyanamide,(1-methyl-2-pyrrolidinylidene)- (9CI)
• CAS No: 121348-58-1
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 104748
• PubChem ID: 379672
• Update Time: 2025-04-18

Cyanamide,(1-methyl-2-pyrrolidinylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyanamide,(1-methyl-2-pyrrolidinylidene)- (9CI)
• Cyanamide, (1-methyl-2-pyrrolidinylidene)- (9CI)
• 121348-58-1
• NCI60_022243
• CHEMBL1996371
• DTXSID301267799
• (1-methylpyrrolidin-2-ylidene)cyanamide
• Cyanamide, (1-methyl-2-pyrrolidinylidene)-
• (Z)-(1-methylpyrrolidin-2-ylidene)cyanamide
• 1-Methyl-2-pyrrolidinylidenecyanamide
• NSC664551
• NSC-664551

• Inchi： 1S/C6H9N3/c1-9-4-2-3-6(9)8-5-7/h2-4H2,1H3/b8-6+
• InChI Key： JLOFNSGMKXFDDU-SOFGYWHQSA-N
• SMILES： N1(C)/C(/CCC1)=N/C#N

Computed Properties

• Exact Mass: 123.07977
• Monoisotopic Mass: 123.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.39